Cas no 2167069-49-8 ((5-amino-4-ethyl-1,3-thiazol-2-yl)(1-methylcyclopropyl)methanol)

• Product Name: (5-amino-4-ethyl-1,3-thiazol-2-yl)(1-methylcyclopropyl)methanol
• CAS No: 2167069-49-8
• MF: C₁₀H₁₆N₂OS
• MW: 212.311841011047
• CID: 6470251
• PubChem ID: 165522673
• Update Time: 2025-06-08

(5-amino-4-ethyl-1,3-thiazol-2-yl)(1-methylcyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-amino-4-ethyl-1,3-thiazol-2-yl)(1-methylcyclopropyl)methanol
• 2167069-49-8
• EN300-1269611

• Inchi： 1S/C10H16N2OS/c1-3-6-8(11)14-9(12-6)7(13)10(2)4-5-10/h7,13H,3-5,11H2,1-2H3
• InChI Key： DJLYQVODQCPISU-UHFFFAOYSA-N
• SMILES： S1C(=C(CC)N=C1C(C1(C)CC1)O)N

Computed Properties

• Exact Mass: 212.09833431g/mol
• Monoisotopic Mass: 212.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.4Ų

Additional information on (5-amino-4-ethyl-1,3-thiazol-2-yl)(1-methylcyclopropyl)methanol

Introduction to (5-amino-4-ethyl-1,3-thiazol-2-yl)(1-methylcyclopropyl)methanol (CAS No. 2167069-49-8)

(5-amino-4-ethyl-1,3-thiazol-2-yl)(1-methylcyclopropyl)methanol, with the CAS number 2167069-49-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the amino and ethyl substituents on the thiazole ring and the 1-methylcyclopropyl group, make it a promising candidate for various drug development initiatives.

The chemical structure of (5-amino-4-ethyl-1,3-thiazol-2-yl)(1-methylcyclopropyl)methanol is characterized by a thiazole ring with an amino group at the 5-position and an ethyl group at the 4-position. The methanol moiety is attached to the thiazole ring through a methylene bridge, and a 1-methylcyclopropyl group is also present. This combination of functional groups imparts specific physicochemical properties to the compound, such as solubility, stability, and reactivity, which are crucial for its potential use in pharmaceutical formulations.

Recent studies have highlighted the potential of thiazole derivatives in various therapeutic areas. For instance, thiazoles have been shown to exhibit antimicrobial, antifungal, antiviral, and anticancer activities. The presence of an amino group in (5-amino-4-ethyl-1,3-thiazol-2-yl)(1-methylcyclopropyl)methanol can enhance its ability to form hydrogen bonds with biological targets, thereby improving its binding affinity and efficacy. The ethyl substituent may contribute to increased lipophilicity, which can facilitate cellular uptake and distribution.

In addition to its potential biological activities, (5-amino-4-ethyl-1,3-thiazol-2-yl)(1-methylcyclopropyl)methanol has been studied for its synthetic accessibility. The synthesis of this compound typically involves multistep reactions, including the formation of the thiazole ring and subsequent functionalization steps. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, making it more feasible for large-scale production and further research.

The pharmacological profile of (5-amino-4-ethyl-1,3-thiazol-2-yl)(1-methylcyclopropyl)methanol has been explored in several preclinical studies. In vitro assays have demonstrated its potent activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests that the compound could be a valuable candidate for developing new antibiotics to combat multidrug-resistant infections. Furthermore, preliminary studies have also shown promising results in terms of its antifungal properties.

Beyond its antimicrobial potential, (5-amino-4-ethyl-1,3-thiazol-2-yl)(1-methylcyclopropyl)methanol has been investigated for its anticancer properties. In vitro studies using cancer cell lines have revealed that this compound can induce apoptosis and inhibit cell proliferation. The mechanism of action appears to involve modulation of key signaling pathways involved in cell survival and growth. These findings suggest that further research into the anticancer potential of this compound could lead to the development of new therapeutic agents for cancer treatment.

The safety profile of (5-amino-4-ethyl-1,3-thiazol-2-yl)(1-methylcyclopropyl)methanol

In conclusion, (5-amino-4-ethyl-1,3-thiazol-2-yl)(1-methylcyclopropyl)methanol (CAS No. 2167069-49-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for drug development in areas such as antimicrobial therapy and cancer treatment. Ongoing research continues to explore its full potential and optimize its use in pharmaceutical formulations.